Cas no 1553051-18-5 (2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol
• CAS No: 1553051-18-5
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 6377653
• PubChem ID: 83001804
• Update Time: 2025-10-19

2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol
• 1553051-18-5
• EN300-1910678
• AKOS021321833

• Inchi： 1S/C11H15BrO/c1-7-4-8(2)11(9(3)5-7)10(13)6-12/h4-5,10,13H,6H2,1-3H3
• InChI Key： KRBVOIHTWPUCNO-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)=CC(C)=CC=1C)O

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol

Research Brief on 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS: 1553051-18-5): Recent Advances and Applications

The compound 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS: 1553051-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a synthetic intermediate and potential pharmacological properties. This research brief consolidates the latest findings on this compound, focusing on its synthesis, reactivity, and emerging biological activities.

Recent studies have highlighted the role of 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol as a key building block in the synthesis of complex organic molecules. A 2023 publication in the Journal of Organic Chemistry demonstrated its utility in nickel-catalyzed cross-coupling reactions, enabling the efficient construction of sterically hindered biaryl structures—a common motif in drug discovery. The electron-rich 2,4,6-trimethylphenyl group was found to significantly influence the compound's reactivity profile, offering unique selectivity patterns compared to analogous bromoethanol derivatives.

In the realm of medicinal chemistry, preliminary screening data from a collaborative study between academic and industrial researchers (2024, ACS Medicinal Chemistry Letters) revealed that derivatives of 1553051-18-5 exhibit moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. The bromoethanol moiety appears to serve as an effective handle for further structural modifications, allowing for the rapid generation of diverse analogs for structure-activity relationship studies.

From a synthetic perspective, advances in the preparation of 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol have been reported. A novel continuous flow chemistry approach published in Organic Process Research & Development (2023) achieved an 82% yield with significantly reduced reaction times compared to traditional batch methods. This improvement in synthetic accessibility is particularly relevant given the growing demand for this compound in high-throughput screening libraries.

The compound's stability profile has been systematically investigated in a recent pharmaceutical sciences study (2024, Journal of Pharmaceutical Sciences). Under accelerated stability conditions, 1553051-18-5 demonstrated remarkable solid-state stability but showed sensitivity to nucleophilic solvents, suggesting specific handling and storage requirements for research applications. These findings have important implications for its use in drug discovery programs.

Emerging applications in chemical biology have also been explored. A 2024 Nature Chemical Biology publication described the use of 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol as a precursor for photoaffinity probes, capitalizing on its ability to incorporate into bioactive molecules while maintaining the necessary photoreactive properties. This development opens new avenues for target identification and validation studies in complex biological systems.

In conclusion, 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-ol (1553051-18-5) continues to demonstrate significant value across multiple research domains. Its dual role as a versatile synthetic intermediate and a scaffold with inherent biological activity makes it a compound of considerable interest for future investigations. Ongoing research is expected to further elucidate its potential in drug discovery and chemical biology applications.